Cas no 20389-10-0 (2-(3-Chlorophenyl)-4-quinolinecarboxylic Acid)

• Product Name: 2-(3-Chlorophenyl)-4-quinolinecarboxylic Acid
• CAS No: 20389-10-0
• MF: C₁₆H₁₀ClNO₂
• MW: 283.709103107452
• MDL: MFCD02055964
• CID: 263312
• PubChem ID: 276278
• Update Time: 2025-10-30

2-(3-Chlorophenyl)-4-quinolinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chlorophenyl)quinoline-4-carboxylic acid
• 2-(3-Chlorophenyl)-4-quinolinecarboxylic acid
• 2-(3-CHLORO-PHENYL)-QUINOLINE-4-CARBOXYLIC ACID
• 4-Quinolinecarboxylicacid, 2-(3-chlorophenyl)-
• 2-(3-Chlor-phenyl)-chinolin-4-carbonsaeure
• MFCD02055964
• DTXSID60298522
• NSC123857
• 4-Quinolinecarboxylic acid, 2-(3-chlorophenyl)-
• CHEMBL5208237
• AK-968/15360590
• FT-0637990
• 3Y-0933
• AKOS003395836
• SCHEMBL1905456
• BIM-0046689.P001
• 4-Quinolinecarboxylicacid,2-(3-chlorophenyl)-
• CS-0207273
• 2-(3-chlorophenyl)quinoline-4-carboxylicacid
• NCGC00297004-01
• Oprea1_641115
• NSC-123857
• 878107-42-7
• 20389-10-0
• J-505778
• CBMicro_046560
• AB00285064-02
• CCG-4089
• SB68697
• NSC 123857
• G68704
• STK424425
• ALBB-000430
• BBL016543
• 2-(3-Chlorophenyl)-4-quinolinecarboxylic Acid

• MDL： MFCD02055964
• Inchi： 1S/C16H10ClNO2/c17-11-5-3-4-10(8-11)15-9-13(16(19)20)12-6-1-2-7-14(12)18-15/h1-9H,(H,19,20)
• InChI Key： QPDXYIKQOBZSGQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CC(C(=O)O)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 283.04000
• Monoisotopic Mass: 283.040006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 50.2

Experimental Properties

• Density: 1.373
• Melting Point: 214
• Boiling Point: 483.3°Cat760mmHg
• Flash Point: 246.1°C
• PSA: 50.19000
• LogP: 4.25340
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(3-Chlorophenyl)-4-quinolinecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(3-Chlorophenyl)-4-quinolinecarboxylic Acid

Recent Advances in the Study of 2-(3-Chlorophenyl)-4-quinolinecarboxylic Acid (CAS 20389-10-0)

2-(3-Chlorophenyl)-4-quinolinecarboxylic Acid (CAS 20389-10-0) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthesis methods, and biological activities, positioning it as a promising candidate for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanisms of action and potential clinical applications.

The compound's structure, characterized by a quinoline core substituted with a 3-chlorophenyl group and a carboxylic acid moiety, contributes to its unique chemical and biological properties. Recent research has focused on optimizing its synthesis to improve yield and purity, with novel catalytic methods showing promise. Additionally, studies have investigated its interactions with various biological targets, including enzymes and receptors, shedding light on its potential as an anti-inflammatory, anticancer, or antimicrobial agent.

One of the most notable findings in recent years is the compound's inhibitory effects on specific kinases involved in inflammatory pathways. In vitro and in vivo studies have demonstrated its ability to modulate key signaling molecules, reducing inflammation and oxidative stress. These findings suggest potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary data indicate that 2-(3-Chlorophenyl)-4-quinolinecarboxylic Acid may exhibit synergistic effects when combined with existing therapeutics, enhancing their efficacy while minimizing side effects.

Another area of active research is the compound's potential anticancer properties. Recent studies have shown that it can induce apoptosis in certain cancer cell lines by targeting mitochondrial pathways and inhibiting cell proliferation. The compound's ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further development. Researchers are currently exploring its mechanisms of action at the molecular level, with a focus on identifying specific biomarkers that could predict patient response to treatment.

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further research. Recent efforts have focused on structural modifications to improve these properties while maintaining the compound's biological activity. Additionally, advanced formulation strategies, such as nanoparticle-based delivery systems, are being explored to enhance its therapeutic efficacy.

In conclusion, 2-(3-Chlorophenyl)-4-quinolinecarboxylic Acid (CAS 20389-10-0) represents a promising scaffold for drug development, with diverse potential applications in inflammation and oncology. Ongoing research continues to uncover its mechanisms of action and optimize its pharmacological properties. As the scientific community gains a deeper understanding of this compound, it is expected to play an increasingly important role in the development of novel therapeutics. Future studies should focus on advancing preclinical evaluations and exploring its potential in combination therapies to maximize its clinical impact.